Cas no 1805579-46-7 (3-Bromo-4-hydroxypicolinonitrile)

• Product Name: 3-Bromo-4-hydroxypicolinonitrile
• CAS No: 1805579-46-7
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900413
• Update Time: 2025-06-15

3-Bromo-4-hydroxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydroxypicolinonitrile

• Inchi： 1S/C6H3BrN2O/c7-6-4(3-8)9-2-1-5(6)10/h1-2H,(H,9,10)
• InChI Key： HRPRTPHIEDWTNB-UHFFFAOYSA-N
• SMILES： BrC1C(C=CNC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 52.9

Additional information on 3-Bromo-4-hydroxypicolinonitrile

Professional Introduction to Compound with CAS No. 1805579-46-7 and Product Name: 3-Bromo-4-hydroxypicolinonitrile

The compound identified by the CAS number 1805579-46-7 and the product name 3-Bromo-4-hydroxypicolinonitrile represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bromine substituent at the third position and a hydroxyl group at the fourth position of the picolinonitrile core, has garnered attention due to its unique structural and functional properties. The presence of both bromine and hydroxyl groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of 3-Bromo-4-hydroxypicolinonitrile as a building block for developing novel therapeutic agents. Its molecular framework allows for easy modifications, enabling researchers to explore diverse pharmacophores. For instance, the bromine atom can be readily introduced into various biological pathways through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). Similarly, the hydroxyl group provides a site for further functionalization, including etherification or esterification, expanding its utility in designing molecules with enhanced solubility or metabolic stability.

In the realm of academic research, 3-Bromo-4-hydroxypicolinonitrile has been utilized in synthesizing inhibitors targeting specific enzymatic pathways. One notable area of investigation involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The picolinonitrile scaffold is known to interact effectively with ATP-binding pockets of kinases, making it an ideal candidate for structure-based drug design. Researchers have leveraged the reactivity of the bromine and hydroxyl groups to introduce additional pharmacophoric elements that enhance binding affinity and selectivity. For example, studies have demonstrated its use in creating small-molecule inhibitors that disrupt aberrant signaling cascades in oncogenic pathways.

The compound’s potential extends beyond pharmaceutical applications into materials science. The unique electronic properties of 3-Bromo-4-hydroxypicolinonitrile, influenced by its heterocyclic core and substituents, make it suitable for designing organic semiconductors and optoelectronic materials. These materials are essential for developing next-generation electronic devices such as organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The bromine atom can serve as an anchor point for further polymerization or coordination with metal centers, while the hydroxyl group can influence intermolecular interactions, thereby tuning the material’s properties for specific applications.

From a synthetic chemistry perspective, 3-Bromo-4-hydroxypicolinonitrile exemplifies the elegance of heterocyclic chemistry in providing accessible yet versatile platforms for molecular construction. Its synthesis typically involves multi-step processes starting from readily available precursors like picolinonitrile derivatives. Advanced synthetic methodologies have been employed to introduce the bromine and hydroxyl groups with high regioselectivity, minimizing unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution have been particularly effective in achieving this precision.

The compound’s role in drug discovery has been further underscored by its incorporation into high-throughput screening (HTS) libraries designed to identify novel bioactive molecules. The structural diversity offered by 3-Bromo-4-hydroxypicolinonitrile allows for the generation of libraries with broad therapeutic potential. By systematically varying substituents around the picolinonitrile core, researchers can explore different chemical spaces, increasing the likelihood of discovering compounds with desirable pharmacological profiles. This approach has been instrumental in identifying leads for treating neurological disorders, infectious diseases, and metabolic conditions.

Moreover, computational studies have played a crucial role in understanding the behavior of 3-Bromo-4-hydroxypicolinonitrile both as a standalone molecule and within complex systems. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These insights guide experimental design by highlighting key interactions that should be optimized for drug development purposes. Additionally, computational methods help assess potential toxicity profiles early in the discovery process, ensuring that promising candidates proceed to further testing with minimal risk.

The future prospects of 3-Bromo-4-hydroxypicolinonitrile are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists, biologists, and computer scientists, compounds like this will continue to serve as catalysts for innovation across multiple scientific domains. Whether used to develop life-saving medications or cutting-edge materials, 3-Bromo-4-hydroxypicolinonitrile exemplifies how fundamental chemical principles can drive transformative advancements.